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Compound Name:
4-Chlorophenyl piperidine-1-

carboxylate

Cat. No.: B5519586

Get Quote

Executive Summary
Fatty Acid Amide Hydrolase (FAAH) is the primary catabolic enzyme for the endocannabinoid

anandamide (AEA).[1][2][3] Inhibition of FAAH elevates AEA levels, producing analgesic and

anxiolytic effects without the psychotropic side effects associated with direct CB1 receptor

agonists.

While piperidine ureas (e.g., PF-04457845) and cyclohexyl carbamates (e.g., URB597) are the

historical standards, piperidine carbamates represent a distinct structural class. These

compounds leverage the piperidine ring to optimize binding within the FAAH acyl-chain

hydrophobic channel, while the carbamate moiety acts as a "warhead" for covalent serine

acylation.

This guide analyzes the structure-activity relationship (SAR) and IC50 profiles of piperidine

carbamates, demonstrating that specific substitutions (e.g., 4-(3-phenylpropyl) side chains) can

achieve single-digit nanomolar potency (IC50 ≈ 11.7 nM), rivaling clinical candidates.

Mechanism of Action: Covalent Inhibition
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Piperidine carbamates function as suicide substrates. They mimic the fatty acid chain of

anandamide, guiding the molecule into the enzyme's catalytic core.

The Catalytic Mechanism
Recognition: The piperidine moiety occupies the hydrophobic cytosolic port (acyl-chain

binding pocket).

Nucleophilic Attack: The Ser241 hydroxyl group of the FAAH catalytic triad (Ser241-Ser217-

Lys142) attacks the carbamate carbonyl.

Carbamylation: The O-aryl (or O-alkyl) leaving group is expelled.

Inactivation: The result is a stable carbamylated enzyme adduct (Ser241-O-CO-N-

Piperidine), preventing further hydrolysis of AEA.
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Caption: Kinetic mechanism of FAAH inactivation by piperidine carbamates. The inhibitor acts

as a suicide substrate, permanently modifying the catalytic Ser241 residue.

Comparative IC50 Analysis
The following data synthesizes experimental IC50 values from key SAR studies. Note that

piperidine carbamates (Compounds 4f, 17) show potency comparable to the piperidine urea

clinical candidate PF-04457845 and the reference carbamate URB597.[3]

Table 1: IC50 Values of Piperidine Carbamates vs.
Standards
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Compound
Class

Compound
ID

Structure
Description

IC50
(Human
FAAH)

IC50 (Rat
FAAH)

Selectivity
Note

Piperidine

Carbamate
Cpd 4f

N-(4-(3-

phenylpropyl)

piperidin-1-yl)

carbamate

deriv.

11.7 nM N/A

High potency;

neutral

piperidine

ring preferred

over basic

piperazine

analogs.

Piperidine

Carbamate
Cpd 17

4-[(indol-1-

yl)ethyl]piperi

dine

carbamate

110 nM ~100 nM

High

metabolic

stability in

liver

microsomes.

Piperidine

Carbamate
Cpd 6

4-[(indol-1-

yl)pentyl]pipe

ridine

carbamate

~100 nM ~100 nM

Alkyl spacer

length

critically

affects

potency (5-

carbon

optimal for

this series).

Piperazine

Carbamate
JZL195

4-[(3-

phenoxyphen

yl)methyl]pipe

razine

carbamate

~2 - 13 nM ~2 nM

Dual Inhibitor:

Also inhibits

MAGL (IC50

~4 nM).[4][5]

[6]
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Reference

(Carbamate)
URB597

Cyclohexyl

carbamic acid

3'-

carbamoylbip

henyl-3-yl

ester

4.6 nM ~4 nM

The "Gold

Standard"

carbamate.

Highly

selective for

FAAH over

MAGL.

Reference

(Urea)
PF-04457845

N-pyridazinyl-

4-

(aryl)piperidin

e-1-

carboxamide

7.2 nM 7.4 nM

Clinical

candidate.

Urea scaffold

offers

superior

hydrolytic

stability over

some

carbamates.

Key SAR Insights
Piperidine vs. Piperazine: While piperazine scaffolds (e.g., JZL195) are potent, replacing the

piperazine with a piperidine (e.g., Cpd 4f) often maintains or improves potency (11.7 nM)

while reducing basicity. This can improve blood-brain barrier (BBB) penetration by reducing

the fraction of ionized compound at physiological pH.

Spacer Length: In indolylalkyl derivatives, the distance between the piperidine ring and the

distal aromatic system is critical. An ethyl spacer (Cpd 17) or pentyl spacer (Cpd 6) provides

optimal alignment within the catalytic tunnel.

Leaving Group: The potency of carbamates is heavily influenced by the acidity (pKa) of the

leaving group (the O-aryl moiety). Electron-withdrawing groups on the O-aryl ring generally

increase reactivity (and potency) but may reduce chemical stability.

Experimental Protocol: IC50 Determination
To generate reproducible IC50 data for piperidine carbamates, the following fluorescence-

based assay protocol is recommended. This method uses a fluorogenic substrate (AMC-
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Arachidonoyl Amide) which releases fluorescent 7-amino-4-methylcoumarin (AMC) upon

hydrolysis.
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Caption: Standardized fluorometric assay workflow for determining FAAH inhibitor potency.

Detailed Methodology
Enzyme Source: Prepare membrane homogenates from rat brains or HEK293 cells

overexpressing human FAAH. Resuspend in TME buffer (50 mM Tris-HCl, 1 mM MgCl2, 0.5

mM EDTA, pH 7.4).

Pre-incubation (Critical): Since carbamates are covalent inhibitors, potency is time-

dependent. Incubate the enzyme with the piperidine carbamate (1 nM – 10 µM) for 30

minutes at 37°C before adding the substrate. This allows the carbamylation reaction to reach

equilibrium.

Substrate Initiation: Add the fluorogenic substrate AMC-Arachidonoyl Amide (final

concentration 2 µM).

Detection: Monitor the release of AMC by measuring fluorescence intensity (Excitation: 340

nm, Emission: 460 nm) every 30 seconds for 60 minutes.

Data Processing: Calculate the slope of the linear portion of the fluorescence curve (reaction

rate). Normalize rates to vehicle (DMSO) control. Plot % Inhibition vs. Log[Concentration] to

derive the IC50.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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